Cas no 21398-42-5 (3-Ethyloxan-4-one)

• Product Name: 3-Ethyloxan-4-one
• CAS No: 21398-42-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD18374985
• CID: 1400690
• PubChem ID: 23533600
• Update Time: 2025-04-20

3-Ethyloxan-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 3-ethyltetrahydro-
• 3-ethyloxan-4-one
• 3-ethyl-tetrahydropyran-4-one
• 3-ETHYLTETRAHYDRO-4H-PYRAN-4-ONE
• 3-Ethyl-tetrahydro-pyran-4-one
• 2269AJ
• 3-ethyldihydro-2H-pyran-4(3H)-one
• AB75455
• CS-0342739
• AKAUOFGOKSBMMQ-UHFFFAOYSA-N
• MFCD18374985
• 21398-42-5
• F75886
• DA-08221
• EN300-76955
• SCHEMBL3327529
• 3-Ethyloxan-4-one

• MDL： MFCD18374985
• Inchi： 1S/C7H12O2/c1-2-6-5-9-4-3-7(6)8/h6H,2-5H2,1H3
• InChI Key： AKAUOFGOKSBMMQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC)C1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 128.17
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes